Cas no 1226786-18-0 (4-(5-chloro-2-pyrimidinyl)phenol)

• Product Name: 4-(5-chloro-2-pyrimidinyl)phenol
• CAS No: 1226786-18-0
• MF: C₁₀H₇ClN₂O
• MW: 206.62838101387
• CID: 2113957
• Update Time: 2023-11-19

4-(5-chloro-2-pyrimidinyl)phenol Chemical and Physical Properties

Names and Identifiers

• 4-(5-chloro-2-pyrimidinyl)Phenol
• DKCLSPSJCGWENT-UHFFFAOYSA-N
• 4-(5-chloropyrimidin-2-yl)phenol
• 4-(5-Chloro-pyrimidin-2-yl)-phenol
• CID 136052582
• Phenol, 4-(5-chloro-2-pyrimidinyl)-
• 4-(5-chloro-2-pyrimidinyl)phenol

• Inchi： 1S/C10H7ClN2O/c11-8-5-12-10(13-6-8)7-1-3-9(14)4-2-7/h1-6,14H
• InChI Key： DKCLSPSJCGWENT-UHFFFAOYSA-N
• SMILES： ClC1C=NC(C2C=CC(=CC=2)O)=NC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 175
• Topological Polar Surface Area: 46

Experimental Properties

• Density: 1.363±0.06 g/cm3(Predicted)
• Boiling Point: 268.2±32.0 °C(Predicted)
• pka: 8.20±0.30(Predicted)